Cas no 5451-92-3 (Formic acid, nonylester)

• Product Name: Formic acid, nonylester
• CAS No: 5451-92-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 373739
• PubChem ID: 228757
• Update Time: 2025-04-19

Formic acid, nonylester Chemical and Physical Properties

Names and Identifiers

• Formic acid, nonylester
• NONYL FORMATE
• 1-nonanyl formate
• Ameisensaeure-nonylester
• EINECS 304-191-4
• Nonylformiat
• NSC 21878
• NS00066522
• UNII-N93FU7QE6P
• NONYL ALCOHOL, FORMATE
• SCHEMBL93202
• 5451-92-3
• DTXSID401031650
• NSC-21878
• Nonyl ester formic acid
• 1-n-Nonyl formate
• AKOS006271497
• NSC21878
• Nonyl methanoate
• Formic acid, nonyl ester
• N93FU7QE6P
• FT-0635725
• 94247-15-1
• 1-NONYL FORMATE
• n-nonyl formate

• Inchi： 1S/C10H20O2/c1-2-3-4-5-6-7-8-9-12-10-11/h10H,2-9H2,1H3
• InChI Key： MOGJOLMSQWGXPA-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCCCCC

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 91.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.1

Experimental Properties

• Density: 0.8771 (estimate)
• Melting Point: -34.1°C (estimate)
• Boiling Point: 202.6°C (estimate)
• Flash Point: 87.5°C
• Refractive Index: 1.4114 (estimate)
• PSA: 26.30000
• LogP: 3.54590